Methyl 2-(1-aminocyclohexyl)acetate hydrochloride
Overview
Description
“Methyl 2-(1-aminocyclohexyl)acetate hydrochloride” is a chemical compound with the IUPAC name methyl (1-aminocyclohexyl)acetate hydrochloride . It has a molecular weight of 207.7 .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H17NO2.ClH/c1-12-8(11)7-9(10)5-3-2-4-6-9;/h2-7,10H2,1H3;1H . This indicates that the compound has a cyclohexyl group attached to an amino group and an acetate group. Physical And Chemical Properties Analysis
“Methyl 2-(1-aminocyclohexyl)acetate hydrochloride” has a molecular weight of 207.7 . Unfortunately, other physical and chemical properties like melting point, boiling point, and solubility are not available in the current resources.Scientific Research Applications
Synthesis and Characterization
- Transition Metal Complexes with Novel Schiff Base Ligand : A study demonstrated the synthesis and characterization of transition metal complexes derived from an amino acid-related Schiff base ligand, which showed potential antioxidant and xanthine oxidase inhibitory activities. This research could have implications for the development of new therapeutic agents (Ikram et al., 2015).
Anticonvulsant and Anti-inflammatory Activities
Anticonvulsant Activity : Compounds related to the chemical structure of interest have been explored for their anticonvulsant effects. For example, the efficacy of certain cyclopropanecarboxylates in blocking convulsions induced by N-methyl-D-aspartate highlights their potential as therapeutic agents in neuropathologies (Skolnick et al., 1989).
Anti-Inflammatory Activity : Research on newly synthesized compounds, including those structurally related to "Methyl 2-(1-aminocyclohexyl)acetate hydrochloride," has shown significant anti-inflammatory activities. These findings suggest the potential for developing new anti-inflammatory drugs (Osarodion, 2020).
Methodological Advancements in Organic Chemistry
- Catalytic Synthesis : Studies have focused on the catalytic synthesis of various organic compounds, including the use of palladium-catalyzed reactions and microwave-assisted synthesis, to create structurally complex molecules. These methodological advancements contribute to the efficiency and scope of synthetic organic chemistry (Shi et al., 2006).
Solvent Effects and Solubility Studies
- Solubility and Solvent Effect : Research into the solubility of related compounds in various solvents provides crucial information for their purification and application in chemical synthesis. Understanding these properties can significantly impact the design of pharmaceuticals and fine chemicals (Zhu et al., 2019).
properties
IUPAC Name |
methyl 2-(1-aminocyclohexyl)acetate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2.ClH/c1-12-8(11)7-9(10)5-3-2-4-6-9;/h2-7,10H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZXIYULNLGWJGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1(CCCCC1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60671891 |
Source
|
| Record name | Methyl (1-aminocyclohexyl)acetate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60671891 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(1-aminocyclohexyl)acetate hydrochloride | |
CAS RN |
1016258-17-5 |
Source
|
| Record name | Methyl (1-aminocyclohexyl)acetate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60671891 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (1-Amino-cyclohexyl)-acetic acid methyl ester hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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